Cas no 1040072-15-8 (2-[(2-Nitro-3-pyridinyl)oxy]acetic acid)

• Product Name: 2-[(2-Nitro-3-pyridinyl)oxy]acetic acid
• CAS No: 1040072-15-8
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• MDL: MFCD11183367
• CID: 4784246
• Update Time: 2025-06-12

2-[(2-Nitro-3-pyridinyl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Nitro-3-pyridinyl)oxy]acetic acid
• 2-(2-nitropyridin-3-yl)oxyacetic acid

• MDL： MFCD11183367
• Inchi： 1S/C7H6N2O5/c10-6(11)4-14-5-2-1-3-8-7(5)9(12)13/h1-3H,4H2,(H,10,11)
• InChI Key： CTNWEMAVMHMXGW-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC=CN=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02767130 g/mol
• Monoisotopic Mass: 198.02767130 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 105
• Molecular Weight: 198.13

Additional information on 2-[(2-Nitro-3-pyridinyl)oxy]acetic acid

Introduction to 2-[(2-Nitro-3-pyridinyl)oxy]acetic Acid (CAS No. 1040072-15-8)

2-[(2-Nitro-3-pyridinyl)oxy]acetic acid, identified by its Chemical Abstracts Service (CAS) number 1040072-15-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of 2-[(2-Nitro-3-pyridinyl)oxy]acetic acid incorporates a pyridine ring substituted with a nitro group at the 2-position and an oxyacetic acid moiety at the 3-position, which contributes to its unique chemical properties and reactivity.

The< strong>pyridine core is a well-known scaffold in medicinal chemistry, frequently utilized in the design of drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of a< strong>nitro group further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. The< strong{oxyacetic acid moiety} adds an acidic functional group, which can participate in hydrogen bonding and other interactions with biological molecules, potentially influencing the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in< strong>pyridine-based derivatives for their potential applications in treating various diseases, including cancer, inflammation, and infectious diseases. The< strong>nitro group-substituted pyridines have been particularly studied for their ability to modulate enzyme activity and signal transduction pathways. For instance, nitroaromatic compounds have shown promise in chemotherapy due to their ability to generate reactive oxygen species that can damage DNA in cancer cells.

2-[(2-Nitro-3-pyridinyl)oxy]acetic acid has been explored in several preclinical studies for its potential therapeutic effects. One of the most notable areas of research has been its role in anti-inflammatory applications. Studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These cytokines are key mediators of inflammation, and their inhibition can lead to reduced inflammation and associated symptoms.

The< strong{oxyacetic acid moiety} in< strong>2-[(2-Nitro-3-pyridinyl)oxy]acetic acid has also been investigated for its potential role in modulating metabolic pathways. Oxyacetate derivatives are known to interact with enzymes involved in glycolysis and gluconeogenesis, which are critical processes for energy metabolism. By influencing these pathways,< strong>2-[(2-Nitro-3-pyridinyl)oxy]acetic acid may have applications in managing metabolic disorders such as diabetes.

In addition to its anti-inflammatory and metabolic effects,< strong>2-[(2-Nitro-3-pyridinyl)oxy]acetic acid has shown promise in neuroprotective applications. Research suggests that this compound can protect against neurotoxicity induced by oxidative stress and excitotoxicity. These mechanisms are relevant in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The< strong nitro group has been shown to scavenge reactive oxygen species, thereby reducing oxidative damage to neural cells.

The synthesis of< strong >2-[(2-Nitro-3-pyridinyl)oxy]acetic acid is another area of active research. The nitration of pyridine derivatives is a common synthetic strategy used to introduce nitro groups into the molecule. This process requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex pyridine derivatives like< strong > 1040072158 , making it more accessible for further biological studies.

The pharmacokinetic properties of< strong > 1040072158

In conclusion,< strong > 1040072158 , or 2-[ ( 2 - Nitro - 3 - Pyridinyl ) Oxy ] Acetic Acid , is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure, combining a pyridine ring with a nitro group and an oxyacetic acid moiety, makes it a valuable candidate for further research. The growing body of evidence supporting its anti-inflammatory, metabolic modulation, and neuroprotective effects highlights its importance as a therapeutic agent. As research continues, we can expect more insights into the full therapeutic potential of this compound.